Cas no 1286719-04-7 (N-(6-chloro-1,3-benzothiazol-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product name: N-(6-chloro-1,3-benzothiazol-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1286719-04-7
• MF: C₂₀H₁₈ClN₇OS
• MW: 439.921220302582
• CID: 6216446
• PubChem ID: 52907583

N-(6-chloro-1,3-benzothiazol-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(6-chlorobenzo[d]thiazol-2-yl)piperidine-4-carboxamide
• VU0533389-1
• N-(6-chloro-1,3-benzothiazol-2-yl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-4-carboxamide
• AKOS024533655
• 1286719-04-7
• F6148-0174
• N-(6-chloro-1,3-benzothiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide

• Inchi： 1S/C20H18ClN7OS/c21-14-2-3-15-16(12-14)30-20(23-15)24-19(29)13-6-10-27(11-7-13)17-4-5-18(26-25-17)28-9-1-8-22-28/h1-5,8-9,12-13H,6-7,10-11H2,(H,23,24,29)
• InChI Key： FXJMIKULGWNHAZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)NC(C1CCN(C2=CC=C(N3C=CC=N3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 439.0982071g/mol
• Monoisotopic Mass: 439.0982071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide

N-(6-Chloro-1,3-Benzothiazol-2-Yl)-1-[6-(1H-Pyrazol-1-Yl)Pyridazin-3-Yl]Piperidine-4-Carboxamide: A Comprehensive Overview

The compound N-(6-chloro-1,3-benzothiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide (CAS No. 1286719-04-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex structure, which incorporates multiple heterocyclic rings and functional groups, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a versatile building block in organic synthesis. The presence of a benzothiazole ring, a pyridazine ring, and a pyrazole group introduces a high degree of structural diversity, enabling this compound to participate in a wide range of chemical reactions. For instance, the benzothiazole moiety is known for its stability and reactivity under certain conditions, making it an ideal component for constructing advanced materials with tailored properties.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The piperidine ring within its structure contributes to its ability to form hydrogen bonds, which is a critical factor in drug-receptor interactions. Recent research has demonstrated that this compound exhibits promising bioactivity against various targets, including enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. Its ability to modulate these targets suggests that it could serve as a lead compound for the development of novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The combination of aromatic rings and heterocyclic groups in its structure makes it an excellent candidate for use in the synthesis of advanced polymers and nanoparticles. For example, studies have shown that derivatives of this compound can be used to create stimuli-responsive materials that exhibit changes in their physical properties under specific conditions, such as temperature or pH changes.

The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide involves a series of intricate chemical reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that utilize modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield and purity of the compound but also reduce the environmental impact of its production.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, which is a critical factor for its potential use in agricultural or industrial applications. However, further research is needed to fully understand its long-term environmental impact and to develop strategies for minimizing any adverse effects.

In conclusion, N-(6-chloro-1,3-benzothiazol-2-yl)-1-[6-(1H-pyrazol-1-y l)pyridazin -3 - y l] piperidine -4 - carboxamide (CAS No. 12867 04 7) represents a fascinating example of how complex organic molecules can be harnessed for diverse applications. With ongoing advancements in synthetic chemistry and materials science, this compound is poised to play an increasingly important role in both academic research and industrial innovation.